Ethylparaben

• CAS No.: 120-47-8
• Product Name: Ethylparaben
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: Benzoic acid, 4-hydroxy-, ethyl ester
• Standard InChI: InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3
• Standard InChIKey: NUVBSKCKDOMJSU-UHFFFAOYSA-N
• SMILES: O=C(OCC)C1=CC=C(O)C=C1
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)O
• Appearance: Solid powder
• Boiling Point: 297.5 °C; 297-298 °C (decomposition)
• Colorform: Small, colorless crystals or powder at room temperature; Crystals from dilute alcohol
• Melting Point: 117.0 °C; ofp-hydroxybenzoic acid isolated by acidification and not recrystallised: 213 °C to 217 °C, after vacuum drying in a sulphuric acid desiccator; Mp 116 °; 117 °C; 116°C
• Physical Description: Almost odourless, small, colourless crystals or a white, crystalline powder; Solid
• Description: Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant metabolite and a phytoestrogen. It is a paraben and an ethyl ester.; Ethyl-4-hydroxybenzoate, also known as ethyl paraben or E214, belongs to the class of organic compounds known as p-hydroxybenzoic acid alkyl esters. These are aromatic compounds containing a benzoic acid, which is esterified with an alkyl group and para-substituted with a hydroxyl group. Ethyl-4-hydroxybenzoate exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, ethyl-4-hydroxybenzoate is primarily located in the cytoplasm. Ethyl-4-hydroxybenzoate exists in all eukaryotes, ranging from yeast to humans. Ethyl-4-hydroxybenzoate is a mild and phenolic tasting compound that can be found in alcoholic beverages. This makes ethyl-4-hydroxybenzoate a potential biomarker for the consumption of this food product. Ethyl-4-hydroxybenzoate is a potentially toxic compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Stable under recommended storage conditions.; Parabens are stable against hydrolysis during autoclaving & resist saponification /Parabens/; Calcium salts /are/ stable; sodium salts /are/ unstable. /Parabens/
• Solubility: 0.00 M; 0.885 mg/mL at 25 °C; In water, 8.85X10+2 mg/L at 25 °C; Solubility in water at 25 °C is 0.075% w/w; at 20 °C. 0.70% w/w; Solubilities in various solvents [Table#2498]; ; AT 25 °C: 0.5 G/100 G GLYCERIN; Slightly soluble in chloroform, trifluoroacetic acid; very soluble in ethanol, ethyl ether; insoluble in carbon disulfide; Freely soluble in alcohol, ether, acetone, propylene glycol; slightly soluble in glycerin
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ethyl paraben; ethyl-p-hydroxybenzoate; ethylparaben; p-hydroxybenzoic acid ethyl este
• Vapor Pressure: 9.29X10-5 mm Hg at 25 °C (est)
• Reference: 1: Xue P, Zhao X, Qin M, Shi Z, Zhang M, Gu W. Transcriptome Analysis of Male Drosophila melanogaster Exposed to Ethylparaben Using Digital Gene Expression Profiling. J Insect Sci. 2017 Jul 1;17(4). doi: 10.1093/jisesa/iex050. PubMed PMID: 28973488; PubMed Central PMCID: PMC5510984.; 2: Sun L, Yu T, Guo J, Zhang Z, Hu Y, Xiao X, Sun Y, Xiao H, Li J, Zhu D, Sai L, Li J. The estrogenicity of methylparaben and ethylparaben at doses close to the acceptable daily intake in immature Sprague-Dawley rats. Sci Rep. 2016 Apr 28;6:25173. doi: 10.1038/srep25173. PubMed PMID: 27121550; PubMed Central PMCID: PMC4848538.; 3: Zúñiga-Benítez H, Peñuela GA. Degradation of ethylparaben under simulated sunlight using photo-Fenton. Water Sci Technol. 2016;73(4):818-26. doi: 10.2166/wst.2015.493. PubMed PMID: 26901724.; 4: Jianmei C, Bo L, Zheng C, Huai S, Guohong L, Cibin G. Identification of ethylparaben as the antimicrobial substance produced by Brevibacillus brevis FJAT-0809-GLX. Microbiol Res. 2015 Mar;172:48-56. doi: 10.1016/j.micres.2014.11.007. Epub 2014 Dec 5. PubMed PMID: 25542595.; 5: Liu T, Li Y, Zhao X, Zhang M, Gu W. Ethylparaben affects lifespan, fecundity, and the expression levels of ERR, EcR and YPR in Drosophila melanogaster. J Insect Physiol. 2014 Dec;71:1-7. doi: 10.1016/j.jinsphys.2014.09.008. Epub 2014 Sep 27. PubMed PMID: 25265034.; 6: Zhao X, Li Y, Gu W. [Reproductive toxicity of ethylparaben on male Drosophila melanogaster]. Wei Sheng Yan Jiu. 2014 Mar;43(2):265-70. Chinese. PubMed PMID: 24868981.; 7: Shabir GA. A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. Indian J Pharm Sci. 2010 Jul;72(4):421-5. doi: 10.4103/0250-474X.73906. PubMed PMID: 21218050; PubMed Central PMCID: PMC3013559.; 8: Final amended report on the safety assessment of Methylparaben, Ethylparaben, Propylparaben, Isopropylparaben, Butylparaben, Isobutylparaben, and Benzylparaben as used in cosmetic products. Int J Toxicol. 2008;27 Suppl 4:1-82. doi: 10.1080/10915810802548359. PubMed PMID: 19101832.; 9: Liu SQ, Zhang YQ, Zhang JB, Gao GE, Gu XQ. [Simultaneous determination of fluorouracilum and ethylparaben in polyphase liposomes using Kalman filtering spectrophotometry]. Yao Xue Xue Bao. 1988 Jun;23(6):435-40. Chinese. PubMed PMID: 3213529.; 10: Goto A, Endo F, Higashino T. Gel filtration of solubilized systems. VII. Temperature effect on the solubilization of ethylparaben in hexaoxyethylene lauryl ether micelles. Chem Pharm Bull (Tokyo). 1984 Aug;32(8):2905-9. PubMed PMID: 6518577.; 11: Simpson M, Parrott EL. Dissolution kinetics of a three-component solid I: ethylparaben, phenacetin, and salicylamide. J Pharm Sci. 1983 Jul;72(7):757-64. PubMed PMID: 6886981.
• PubChem Compound: 8434
• Last Modified: Nov 11 2021